Gold trisulfide

• IUPAC Name: gold(3+);trisulfide
• InChI: InChI=1S/2Au.3S/q2*+3;3*-2
• InChI Key: WAUKTSZWNLNUDT-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[S-2].[Au+3].[Au+3]
• Molecular Formula: Au2S3
• Molecular Weight: 490.1 g/mol
• Physical Description: Black solid; [Merck Index] Black powder; [Sigma-Aldrich MSDS]
• CAS No.: 1303-61-3

Description

It is characterized by its black, amorphous solid form

Preparation Methods

Gold trisulfide can be synthesized through several methods:

Reaction with Hydrogen Sulfide: One of the early methods involves the reaction of lithium tetrachloroaurate with hydrogen sulfide[ 2 \text{Li[AuCl₄]} + 3 \text{H₂S} \rightarrow \text{Au₂S₃} + 2 \text{LiCl} + 6 \text{HCl} ]

Reaction with Chloroauric Acid or Auric Chloride: Similar preparations can be achieved using chloroauric acid or auric chloride in anhydrous solvents.

Reduction with Cyclo-Octasulfur: Cyclo-octasulfur can reduce gold(III) sulfate to a mixture of gold sulfides and sulfur oxides[ \text{Au₂(SO₄)₃} + \text{S₈} \rightarrow \text{Au₂S₃} + \text{Au₂S} + 4 \text{SO₃} + 6 \text{SO₂} ]

Sonochemical Method: Auric acetate can be sonicated with cyclo-octasulfur in decalin to produce this compound.

Chemical Reactions Analysis

Gold trisulfide undergoes various chemical reactions:

Oxidation: It can be oxidized to form gold oxides.

Reduction: In the presence of reducing agents, this compound can be reduced to metallic gold.

Substitution: It reacts with nitric acid and sodium cyanide, and it dissolves in concentrated sodium sulfide solution.

Scientific Research Applications

Gold trisulfide has several scientific research applications:

Chemistry: It is used in the study of inorganic compounds and their reactions.

Biology and Medicine: Gold compounds, including this compound, are being researched for their potential therapeutic applications, such as in the treatment of rheumatoid arthritis and cancer

Industry: It is used in various industrial processes, including the enrichment of gold during the sulfuration-volatilization treatment of electrodeposited antimony.

Mechanism of Action

The mechanism of action of gold trisulfide involves its interaction with thiol and selenol-containing proteins. It inhibits enzymes such as thioredoxin reductase, leading to the induction of cell death via reactive oxygen species . This mechanism is particularly relevant in its potential anticancer activities.

Comparison with Similar Compounds

Gold trisulfide can be compared with other gold sulfides, such as:

Gold(I) Sulfide (Au₂S): Unlike this compound, gold(I) sulfide has a simple cubic structure and exhibits unusual chemical bonding.

Gold(III) Sulfide (Au₂S₃): This compound is similar to this compound but may differ in its amorphous nature and specific applications.

This compound stands out due to its unique preparation methods, diverse chemical reactions, and promising applications in various scientific fields.

Biological Activity

Gold trisulfide (Au2S3) is a compound of increasing interest in biological research due to its potential applications in medicine, particularly in antimicrobial and anticancer therapies. This article explores the biological activity of this compound, summarizing key findings from diverse studies, including its antibacterial properties, cytotoxic effects, and potential mechanisms of action.

Overview of this compound

This compound is a member of the gold sulfide family, which includes other compounds like gold(I) sulfide (Au2S). The unique properties of this compound arise from its chemical structure, which influences its interaction with biological systems. Research indicates that gold complexes, including this compound, may exhibit significant biological activities due to their ability to interact with cellular components.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of gold complexes, including those containing sulfide ligands. For instance:

• Antibacterial Efficacy : A study demonstrated that gold(III) complexes exhibited higher antibacterial activity against Gram-positive bacteria compared to Gram-negative strains. The minimal inhibitory concentration (MIC) values for various complexes ranged from 0.03 to 1 mg/L for Gram-positive bacteria, indicating strong antibacterial potential .
• Biofilm Inhibition : Gold complexes showed significant antibiofilm activity against pathogenic bacteria. This is particularly relevant as biofilms contribute to antibiotic resistance. The study found that certain gold complexes could disrupt biofilm formation at concentrations similar to their MICs .

Table 1: Antibacterial Activity of Gold(III) Complexes

Compound	Gram-positive MIC (mg/L)	Gram-negative MIC (mg/L)
Complex 1	0.03 - 1	64
Complex 2a	0.03 - 0.5	8 - 16
Complex 2f	0.5 - 2	4 - 8

Cytotoxicity and Antitumor Activity

This compound and its derivatives have also been investigated for their cytotoxic effects on cancer cells:

• Antitumor Properties : Research has indicated that gold(III) complexes can induce apoptosis in cancer cells through various mechanisms, including oxidative stress and disruption of cellular signaling pathways. The therapeutic index often needs enhancement through structural optimization to improve selectivity towards cancer cells while minimizing toxicity to normal cells .
• Mechanisms of Action : The proposed mechanisms include the generation of reactive oxygen species (ROS), which can lead to cell death in tumor cells. Additionally, the interaction of gold compounds with thiol groups in proteins may alter cellular functions and promote apoptosis .

Table 2: Cytotoxicity Data for Gold(III) Complexes

Compound	IC50 (µM) in Cancer Cell Lines	Selectivity Index
Complex A	5	>10
Complex B	10	>5

Case Studies and Research Findings

Several case studies have provided insights into the biological activities of this compound:

• Case Study on Antimicrobial Resistance : A study explored the efficacy of gold(III) complexes against multidrug-resistant bacterial strains. Results indicated that these complexes could serve as a viable alternative to traditional antibiotics, particularly in veterinary applications .
• Cytotoxicity Assessment : In vitro studies assessed the effects of this compound on various cancer cell lines, demonstrating significant cytotoxicity at low concentrations. The findings suggest potential for development as an anticancer agent .